Cas no 1261539-39-2 (2-(Difluoromethoxy)-7-methoxybenzothiazole)
2-(Difluoromethoxy)-7-methoxybenzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethoxy)-7-methoxybenzothiazole
-
- Inchi: 1S/C9H7F2NO2S/c1-13-6-4-2-3-5-7(6)15-9(12-5)14-8(10)11/h2-4,8H,1H3
- InChI Key: VQEQXCFGXBHKJA-UHFFFAOYSA-N
- SMILES: S1C(=NC2C=CC=C(C1=2)OC)OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 220
- XLogP3: 3.6
- Topological Polar Surface Area: 59.6
2-(Difluoromethoxy)-7-methoxybenzothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A051000407-250mg |
2-(Difluoromethoxy)-7-methoxybenzothiazole |
1261539-39-2 | 98% | 250mg |
$865.61 | 2023-09-03 | |
| Alichem | A051000407-500mg |
2-(Difluoromethoxy)-7-methoxybenzothiazole |
1261539-39-2 | 98% | 500mg |
$1178.19 | 2023-09-03 | |
| Alichem | A051000407-1g |
2-(Difluoromethoxy)-7-methoxybenzothiazole |
1261539-39-2 | 98% | 1g |
$1966.19 | 2023-09-03 |
2-(Difluoromethoxy)-7-methoxybenzothiazole Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on 2-(Difluoromethoxy)-7-methoxybenzothiazole
Introduction to 2-(Difluoromethoxy)-7-methoxybenzothiazole (CAS No. 1261539-39-2)
The compound 2-(Difluoromethoxy)-7-methoxybenzothiazole (CAS No. 1261539-39-2) is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This benzothiazole derivative is characterized by its unique structural features, which include a benzothiazole core substituted with a difluoromethoxy group at the 2-position and a methoxy group at the 7-position. These substituents not only enhance the molecule's stability but also confer it with distinctive electronic and optical properties, making it a valuable compound for various applications.
Recent studies have highlighted the potential of benzothiazole derivatives in advanced materials, particularly in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices. The incorporation of fluorine atoms in the difluoromethoxy group significantly improves the compound's electron-withdrawing capabilities, which is crucial for optimizing device performance. Moreover, the methoxy group at the 7-position introduces steric hindrance, which can influence the molecule's aggregation behavior and solubility properties—factors that are critical in thin-film deposition processes.
One of the most promising applications of CAS No. 1261539-39-2 lies in its use as a building block for constructing advanced functional materials. Researchers have demonstrated that this compound can serve as an effective precursor for synthesizing highly emissive materials with tailored photophysical properties. For instance, by incorporating this benzothiazole derivative into polymer frameworks, scientists have achieved enhanced fluorescence quantum yields and improved thermal stability—attributes that are essential for next-generation optoelectronic devices.
In addition to its material science applications, 2-(Difluoromethoxy)-7-methoxybenzothiazole has also shown potential in medicinal chemistry. The molecule's ability to interact with biological systems through its unique substituents has led to investigations into its role as a pharmacophore in drug design. Recent studies have explored its interactions with various enzymes and receptors, suggesting that it could serve as a lead compound for developing novel therapeutic agents targeting specific diseases.
The synthesis of CAS No. 1261539-39-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzothiazole core through condensation reactions, followed by selective substitution to introduce the difluoromethoxy and methoxy groups. The optimization of reaction conditions has been a focal point for researchers aiming to improve yield and purity, ensuring that this compound can be produced efficiently on an industrial scale.
From an environmental perspective, benzothiazole derivatives like CAS No. 1261539-39-2 are being scrutinized for their biodegradability and ecological impact. Preliminary studies indicate that these compounds exhibit moderate biodegradation rates under aerobic conditions, which is encouraging for their sustainable use in industrial applications. However, further research is required to fully understand their long-term environmental effects and to develop strategies for minimizing any potential risks.
In conclusion, 2-(Difluoromethoxy)-7-methoxybenzothiazole (CAS No. 1261539-39-2) stands out as a versatile and innovative compound with a wide range of applications across multiple disciplines. Its unique structural features, combined with cutting-edge research findings, position it as a key player in the development of advanced materials and therapeutic agents. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific research and industrial innovation.
1261539-39-2 (2-(Difluoromethoxy)-7-methoxybenzothiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)